Cas no 1261798-30-4 (5-(2,3-Difluorophenyl)-6-fluoronicotinaldehyde)

5-(2,3-Difluorophenyl)-6-fluoronicotinaldehyde is a fluorinated aromatic aldehyde with a pyridine core, serving as a valuable intermediate in pharmaceutical and agrochemical synthesis. Its distinct structure, featuring difluorophenyl and fluorine substituents, enhances reactivity and selectivity in cross-coupling reactions, making it useful for constructing complex heterocyclic frameworks. The aldehyde functional group provides a versatile handle for further derivatization, including condensation or reduction reactions. This compound’s high purity and stability under standard conditions ensure reliable performance in research and industrial applications. Its tailored fluorine substitution pattern may also influence the electronic and steric properties of downstream products, contributing to optimized bioactivity in drug discovery.

5-(2,3-Difluorophenyl)-6-fluoronicotinaldehyde structure

1261798-30-4 structure

Product Name:5-(2,3-Difluorophenyl)-6-fluoronicotinaldehyde

CAS No:1261798-30-4

MF:C₁₂H₆F₃NO

MW:237.177353382111

CID:4924815

Update Time:2025-06-13

5-(2,3-Difluorophenyl)-6-fluoronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-(2,3-Difluorophenyl)-6-fluoronicotinaldehyde
- Inchi： 1S/C12H6F3NO/c13-10-3-1-2-8(11(10)14)9-4-7(6-17)5-16-12(9)15/h1-6H
- InChI Key： CTPMQXWKHGUYHX-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1C1C(=NC=C(C=O)C=1)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 277
XLogP3: 2.6
Topological Polar Surface Area: 30

5-(2,3-Difluorophenyl)-6-fluoronicotinaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023026874-250mg	5-(2,3-Difluorophenyl)-6-fluoronicotinaldehyde	1261798-30-4	97%	250mg	$727.60	2022-03-01
Alichem	A023026874-500mg	5-(2,3-Difluorophenyl)-6-fluoronicotinaldehyde	1261798-30-4	97%	500mg	$1,038.80	2022-03-01
Alichem	A023026874-1g	5-(2,3-Difluorophenyl)-6-fluoronicotinaldehyde	1261798-30-4	97%	1g	$1,612.80	2022-03-01

5-(2,3-Difluorophenyl)-6-fluoronicotinaldehyde Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Additional information on 5-(2,3-Difluorophenyl)-6-fluoronicotinaldehyde

Latest Research Insights on 5-(2,3-Difluorophenyl)-6-fluoronicotinaldehyde (CAS: 1261798-30-4) in Chemical Biology and Pharmaceutical Applications

The compound 5-(2,3-Difluorophenyl)-6-fluoronicotinaldehyde (CAS: 1261798-30-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and relevance in drug discovery.

Recent studies have focused on the synthesis and optimization of 5-(2,3-Difluorophenyl)-6-fluoronicotinaldehyde as a key intermediate in the development of novel kinase inhibitors. The presence of fluorine atoms in its structure enhances its binding affinity and metabolic stability, making it a promising candidate for targeting protein kinases involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific kinase pathways with high selectivity.

In addition to its role as a kinase inhibitor precursor, this compound has shown potential in the development of fluorescent probes for biological imaging. Researchers have exploited its aldehyde functionality to conjugate with various fluorophores, enabling real-time tracking of cellular processes. A recent preprint on bioRxiv detailed its application in visualizing kinase activity in live cells, providing new insights into intracellular signaling dynamics.

Pharmacokinetic studies have also been conducted to evaluate the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Preliminary data suggest favorable oral bioavailability and low toxicity, which are critical for its transition into preclinical development. However, further optimization is required to address challenges related to its solubility and plasma protein binding.

Looking ahead, the versatility of 5-(2,3-Difluorophenyl)-6-fluoronicotinaldehyde positions it as a valuable tool in both drug discovery and chemical biology. Ongoing research aims to explore its applications in targeted therapy and diagnostic imaging, with several patents filed in the past year covering its derivatives and formulations. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical candidates.